Cas no 1261904-18-0 (3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261904-18-0
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319823
• CID: 2762459
• PubChem ID: 53225741
• Update Time: 2025-05-20

3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80689473
• 1261904-18-0
• SCHEMBL2560151
• MFCD18319823
• 4-(2-Formylthiophen-4-yl)-3-fluorobenzoic acid, 95%
• 4-(2-FORMYLTHIOPHEN-4-YL)-3-FLUOROBENZOIC ACID
• 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid

• MDL： MFCD18319823
• Inchi： 1S/C12H7FO3S/c13-11-4-7(12(15)16)1-2-10(11)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key： LSDQQMKZMQZBQM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 250.00999342Da
• Monoisotopic Mass: 250.00999342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid

3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid (CAS No. 1261904-18-0): An Overview

3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid (CAS No. 1261904-18-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted benzene ring and a formylthiophene moiety, which contribute to its potential biological activities and applications.

The chemical structure of 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid is defined by its molecular formula C₁₂H₇FNO₂S, with a molecular weight of approximately 260.25 g/mol. The presence of the fluoro group and the formylthiophene moiety imparts specific electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies.

In recent years, 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play a pivotal role in cellular processes such as proliferation, differentiation, and apoptosis. The selective inhibition of PKC by this compound suggests its potential as a therapeutic agent for treating conditions where aberrant PKC activity is implicated.

Beyond its enzymatic inhibition properties, 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid has also been explored for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in immune cells. These findings suggest that 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid may have potential applications in managing inflammatory disorders.

The pharmacokinetic properties of 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable solubility and permeability characteristics, which are essential for effective oral absorption and distribution in the body. Additionally, preliminary toxicity studies have indicated that 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid has a low toxicity profile, further supporting its potential for clinical development.

In the context of drug discovery and development, 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid has been used as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to optimize the binding affinity and selectivity of this compound towards its target proteins. These efforts have led to the identification of several derivatives with enhanced pharmacological properties, paving the way for further preclinical and clinical investigations.

The synthetic route to produce 3-Fluoro-4-(5-formylthiophen-3-yl)benzoic acid involves multiple steps, including the formation of the fluoro-substituted benzene ring and the introduction of the formylthiophene moiety. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-bromobenzaldehyde with thiophene derivatives followed by subsequent functional group transformations to achieve the desired product.

In conclusion, 3-fluoro-4-(5-formylthiophen-3-y l)benzoic acid (CAS No. 1261904-18-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.